2-Desmethylene-2-chloromethyl Ethacrynic Acid
2-Desmethylene-2-chloromethyl Ethacrynic Acid
Brand Name:
Vulcanchem
CAS No.:
27929-18-6
VCID:
VC0138877
InChI:
InChI=1S/C13H13Cl3O4/c1-2-7(5-14)13(19)8-3-4-9(12(16)11(8)15)20-6-10(17)18/h3-4,7H,2,5-6H2,1H3,(H,17,18)
SMILES:
CCC(CCl)C(=O)C1=C(C(=C(C=C1)OCC(=O)O)Cl)Cl
Molecular Formula:
C13H13Cl3O4
Molecular Weight:
339.593
2-Desmethylene-2-chloromethyl Ethacrynic Acid
CAS No.: 27929-18-6
Reference Standards
VCID: VC0138877
Molecular Formula: C13H13Cl3O4
Molecular Weight: 339.593
| CAS No. | 27929-18-6 |
|---|---|
| Product Name | 2-Desmethylene-2-chloromethyl Ethacrynic Acid |
| Molecular Formula | C13H13Cl3O4 |
| Molecular Weight | 339.593 |
| IUPAC Name | 2-[2,3-dichloro-4-[2-(chloromethyl)butanoyl]phenoxy]acetic acid |
| Standard InChI | InChI=1S/C13H13Cl3O4/c1-2-7(5-14)13(19)8-3-4-9(12(16)11(8)15)20-6-10(17)18/h3-4,7H,2,5-6H2,1H3,(H,17,18) |
| Standard InChIKey | KJIDNPIXCADRJY-UHFFFAOYSA-N |
| SMILES | CCC(CCl)C(=O)C1=C(C(=C(C=C1)OCC(=O)O)Cl)Cl |
| Synonyms | 2-[2,3-Dichloro-4-[2-(chloromethyl)-1-oxobutyl]phenoxy]acetic Acid; Ethacrynic Acid Impurity B; |
| Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume